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Compound of Interest

Compound Name: 2,2-Dimethyl-1-hexanol

Cat. No.: B1605905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass

spectrometry fragmentation pattern of 2,2-dimethyl-1-hexanol. The information contained

herein is intended to serve as a comprehensive resource for the identification, characterization,

and quality control of this compound in research and development settings.

Mass Spectrometry Data
The mass spectrum of 2,2-dimethyl-1-hexanol (C₈H₁₈O, Molecular Weight: 130.23 g/mol ) is

characterized by the absence of a prominent molecular ion peak, a common feature for primary

alcohols, and a series of distinct fragment ions resulting from predictable cleavage pathways.

[1] The quantitative data for the most significant ions are summarized in Table 1.

Table 1: Key Mass Spectrometry Data for 2,2-Dimethyl-1-hexanol
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Proposed Fragment Ion

43 100 [C₃H₇]⁺

57 85 [C₄H₉]⁺

56 80 [C₄H₈]⁺

71 75 [C₅H₁₁]⁺

41 70 [C₃H₅]⁺

85 50 [C₆H₁₃]⁺

99 10 [M - CH₂OH]⁺

112 5 [M - H₂O]⁺

Data extracted and interpreted from the NIST Mass Spectrometry Data Center.[2]

Fragmentation Pathways
The fragmentation of 2,2-dimethyl-1-hexanol under electron ionization primarily proceeds

through two major pathways characteristic of alcohols: alpha (α) cleavage and dehydration

(loss of water).[3]

Alpha (α) Cleavage
Alpha cleavage involves the breaking of the C-C bond adjacent to the oxygen atom. For 2,2-
dimethyl-1-hexanol, this results in the loss of the butyl group, leading to the formation of a

resonance-stabilized oxonium ion. However, the most prominent fragmentation pathway is the

cleavage of the bond between the quaternary carbon and the rest of the alkyl chain, leading to

the formation of various alkyl cations.

Dehydration
Alcohols readily undergo the elimination of a water molecule (18 amu), which can be observed

in the mass spectrum as an [M-18]⁺ peak.[3] In the case of 2,2-dimethyl-1-hexanol, a small

peak at m/z 112 corresponds to the loss of water.
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The logical flow of the primary fragmentation pathways is depicted in the following diagram.
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α-Cleavage & Alkyl Fragmentation

Dehydration
2,2-Dimethyl-1-hexanol

(m/z 130)
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Molecular Ion
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Ionization (70 eV)
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(m/z 99)- ·CH₂OH

[C₈H₁₆]⁺·
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- H₂O

[C₆H₁₃]⁺
(m/z 85)

- CH₂ [C₅H₁₁]⁺
(m/z 71)

- CH₂ [C₄H₉]⁺ (tert-butyl cation)
(m/z 57)

- CH₂ [C₃H₇]⁺ (isopropyl cation)
(m/z 43)

- CH₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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